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Compound of Interest

Compound Name: Lanthanum carbide

Cat. No.: B083422 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive comparison of the superconducting transition temperature (Tc) of La₂C₂I₂ with

alternative superconducting materials. Detailed experimental protocols and supporting data are

presented to offer a clear and objective analysis.

The layered electrides, a class of materials where electrons act as anions, have garnered

significant interest for their potential exotic electronic properties, including superconductivity.

Among these, the rare-earth carbide halide La₂C₂I₂ presents an intriguing case study. This

guide delves into the superconducting nature of La₂C₂I₂ and benchmarks its performance

against other notable superconducting materials.

Comparative Analysis of Superconducting
Transition Temperatures
The superconducting transition temperature is a critical parameter for characterizing and

comparing superconductors. Below is a summary of the Tc for La₂C₂I₂ and a selection of

alternative layered superconductors.
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Material Class Compound

Superconducting
Transition
Temperature (Tc)
(K)

Notes

Rare-Earth Carbide

Halide
La₂C₂I₂

Not superconducting

down to 2 K

Superconductivity can

be induced through

halogen substitution.

La₂C₂(I0.9Cl0.1)₂ 2.2

Demonstrates the

sensitivity of Tc to

chemical composition.

La₂C₂Br₂ 6.2

Isostructural

compound exhibiting

superconductivity.

La₂C₂Br₂ (with Cl

substitution)
7.2

Chlorine substitution

enhances the

superconducting

transition temperature.

Y₂C₂I₂ ~10

A related rare-earth

carbide halide with a

higher Tc.

2D Electrides Y₂C 0.9 (Predicted)

Theoretical

predictions suggest

superconductivity in

this 2D electride.[1][2]

Ca₂N 4.7 (Predicted)

Another promising 2D

electride with a

theoretically predicted

Tc.[3]

Cuprates YBa₂Cu₃O₇ (YBCO) ~93 A well-known high-

temperature

superconductor,

providing a
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benchmark for high-Tc

materials.

Iron-Based

Superconductors
FeSe ~8

A simple iron-based

superconductor.

Experimental Protocols
Precise determination of the superconducting transition temperature relies on robust

experimental methodologies. Below are detailed protocols for the synthesis of La₂C₂I₂ and the

measurement of its superconducting properties.

Synthesis of La₂C₂I₂ and its Derivatives

The synthesis of layered rare-earth carbide halides like La₂C₂I₂ is typically achieved through

high-temperature solid-state reactions.

Starting Materials:

Lanthanum (La) metal (99.9% purity)

Lanthanum(III) iodide (LaI₃) (anhydrous, 99.99% purity)

Graphite (C) powder (spectroscopic grade)

Procedure:

The stoichiometric amounts of La metal, LaI₃, and graphite are thoroughly mixed in an

argon-filled glovebox to prevent oxidation.

The mixture is pressed into a pellet under a pressure of approximately 1-2 GPa.

The pellet is sealed in a tantalum or niobium tube under an inert argon atmosphere.

The sealed tube is then placed in a quartz ampoule, which is subsequently evacuated and

sealed.
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The ampoule is heated in a furnace to 800-1000 °C over several hours and held at that

temperature for an extended period (typically 24-48 hours) to ensure a complete reaction.

The furnace is then slowly cooled to room temperature.

The resulting product is a polycrystalline powder of La₂C₂I₂.

For the synthesis of halogen-substituted derivatives such as La₂C₂(I0.9Cl0.1)₂, a

stoichiometric amount of LaCl₃ is added to the initial mixture.

Determination of Superconducting Transition Temperature (Tc)

The superconducting transition temperature is experimentally determined by measuring the

temperature dependence of a material's electrical resistivity and magnetic susceptibility.

1. Four-Probe Resistivity Measurement:

Apparatus: A cryostat capable of reaching temperatures below the expected Tc, a

temperature controller, a current source, and a voltmeter.

Sample Preparation: A small bar-shaped sample is cut from the synthesized pellet. Four

electrical contacts are made on the sample using silver paint or wire bonding.

Procedure:

The sample is mounted in the cryostat, and the electrical leads are connected.

A constant DC current is passed through the two outer probes.

The voltage across the two inner probes is measured as the temperature is slowly swept

downwards.

The resistance is calculated using Ohm's law (R = V/I).

The Tc is identified as the temperature at which the resistance drops to zero or a value

close to zero, marking the transition to the superconducting state.

2. Magnetic Susceptibility Measurement (Meissner Effect):
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Apparatus: A SQUID (Superconducting Quantum Interference Device) magnetometer or a

vibrating sample magnetometer (VSM) with a low-temperature capability.

Procedure:

The sample is placed in the magnetometer.

The sample is cooled in a zero magnetic field to a temperature well below the expected Tc.

A small magnetic field is applied, and the magnetic moment of the sample is measured as

the temperature is slowly increased.

In the superconducting state, the material will expel the magnetic field (Meissner effect),

resulting in a strong diamagnetic signal (negative magnetic susceptibility).

The Tc is identified as the onset temperature of the diamagnetic transition.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the key experimental workflows for synthesizing and

characterizing La₂C₂I₂.
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Caption: Experimental workflow for the synthesis and characterization of La₂C₂I₂.
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Caption: Logical relationship between material properties and superconductivity in La₂C₂I₂.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unveiling the Superconducting Properties of La₂C₂I₂: A
Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083422#confirming-superconducting-transition-
temperature-of-la-c-i]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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